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Compound of Interest

Compound Name: 3-Phenylpropanoyl! chloride

Cat. No.: B143358

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical properties of
hydrocinnamoy! chloride (CAS No. 645-45-4). This document is intended to be a critical
resource for researchers, scientists, and professionals in drug development, offering
meticulously compiled data, detailed experimental protocols for its synthesis, and visual
representations of its chemical synthesis.

Core Physical and Chemical Properties

Hydrocinnamoyl chloride, also known as 3-phenylpropanoyl chloride, is a reactive acyl
chloride derivative of hydrocinnamic acid.[1][2] It presents as a clear, colorless to light yellow or
deep greenish-yellow liquid with a pungent odor.[1][3][4] This compound is highly sensitive to
moisture and will react with water, leading to its decomposition.[1][3] Consequently, it should be
stored in a cool, dry place under an inert atmosphere.[5][6] It is soluble in organic solvents such
as chloroform and ether, but it reacts with water.[6][7]

Quantitative Data Summary

The following table summarizes the key physical properties of hydrocinnamoyl chloride,
compiled from various sources for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CoHsCIO (11511718101 10][1 1]
Molecular Weight 168.62 g/mol (11510718101 1][12]
Melting Point -7t0-5°C [5I[71[8][13]

Boiling Point 107 °C at 11 mmHg [3B15171113]

Density 1.135 g/mL at 25 °C [5][71[13]

Refractive Index (n20/D) 1.5265 [51[71113]

Flash Point 227 °F (108.3 °C) [3151113][14]

Vapor Pressure

6.893 Pa at 25 °C

[6]7]

Water Solubility

Reacts

[1105][71[13]

Solubility in Organic Solvents

Soluble in ether, slightly
soluble in chloroform.

[1](61[7]

Experimental Protocols

While specific, detailed experimental protocols for the determination of each physical property

(e.g., ASTM/ISO standards) are not readily available in the public domain, a general protocol

for the synthesis of hydrocinnamoyl chloride is well-documented. The purity of the resulting

product is often confirmed using techniques such as Gas Chromatography (GC) and High-
Performance Liquid Chromatography (HPLC).[2][7]

Synthesis of Hydrocinnamoyl Chloride from
Hydrocinnamic Acid

The industrial and laboratory-scale synthesis of hydrocinnamoyl chloride is typically achieved

through the reaction of hydrocinnamic acid with a chlorinating agent.[1][2] Common chlorinating

agents include thionyl chloride (SOCI2), oxalyl chloride ((COCI)2), and phosphorus

pentachloride (PCls).[1][2] The reaction with oxalyl chloride, often catalyzed by N,N-

dimethylformamide (DMF), is a common laboratory method.[2][7]

General Procedure using Oxalyl Chloride:
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e To a flask equipped with a stirrer and under an inert atmosphere (e.g., argon), add
hydrocinnamic acid and a suitable solvent such as dichloromethane (CHzClI2).[7]

e Add a catalytic amount of N,N-dimethylformamide (DMF).[7]

o Slowly add a solution of oxalyl chloride in dichloromethane to the mixture over a period of
approximately 30 minutes.[7]

» Allow the reaction mixture to stir at room temperature overnight.[7]

o Upon completion, the solvent is removed under vacuum to yield hydrocinnamoyl chloride as
a yellow oil.[7]

Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of hydrocinnamoyl
chloride from hydrocinnamic acid.
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Caption: Synthesis workflow for hydrocinnamoyl chloride.

Applications in Research and Development
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Hydrocinnamoyl chloride is a vital intermediate in organic synthesis, particularly in the
pharmaceutical industry.[1][2] It serves as a key building block in the preparation of a wide
array of pharmaceutical compounds, including those with antiviral and antitumor properties.[2]
[7] Its high reactivity makes it a versatile reagent for introducing the hydrocinnamoyl group into
various molecules through reactions with nucleophiles like alcohols and amines to form esters
and amides, respectively.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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